Cas no 1806984-93-9 (2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806984-93-9
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4891751
• Update Time: 2025-06-09

2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-8(11)6-5(9(12,13)14)7(17)4(1-2-15)3-16-6/h3,8H,1H2,(H,16,17)
• InChI Key： XMZZVMFBNDNEIM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(CC#N)=CNC=1C(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 452
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9

Additional information on 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile

Introduction to 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806984-93-9)

2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806984-93-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of heterocycles widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated substituents and functional groups, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The molecular structure of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile consists of a pyridine core substituted with a difluoromethyl group at the 2-position, a hydroxy group at the 4-position, a trifluoromethyl group at the 3-position, and an acetonitrile moiety at the 5-position. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel pharmacophores. The fluorine atoms, in particular, play a crucial role in modulating the bioactivity of the compound by influencing its lipophilicity, metabolic stability, and binding affinity to biological targets.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced pharmacological properties. Fluoro substitution has been shown to improve drug efficacy, reduce metabolic degradation, and increase target specificity. The presence of both difluoromethyl and trifluoromethyl groups in 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile suggests that it may exhibit improved pharmacokinetic profiles compared to its non-fluorinated counterparts. This makes it an attractive candidate for further exploration in drug discovery programs.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The pyridine core is a common motif in many pharmaceuticals, and modifications at various positions can lead to significant changes in biological activity. For instance, studies have shown that compounds with hydroxyl groups adjacent to fluorinated substituents can exhibit enhanced binding affinity to enzymes and receptors. The structural features of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile make it a promising candidate for further derivatization to explore new therapeutic avenues.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of molecules with high accuracy before conducting experimental synthesis. By leveraging molecular modeling techniques, scientists can identify optimal substituent patterns that enhance binding affinity and selectivity. The unique structural features of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile, including its fluorinated substituents and functional groups, make it an ideal candidate for such studies. Computational simulations have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways.

The synthesis of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to ensure high yields and purity. However, recent developments in synthetic methodologies have made it possible to construct complex heterocyclic frameworks with greater efficiency. For example, transition-metal-catalyzed cross-coupling reactions have been widely used to introduce fluorinated substituents into organic molecules. These techniques have enabled chemists to access novel derivatives of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile with tailored bioactivities.

The biological evaluation of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile has only just begun, but initial studies have shown promising results. In vitro assays have revealed that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for drug development. Further investigations are needed to fully elucidate its mechanism of action and therapeutic potential. Additionally, preclinical studies will be essential to assess its safety profile and pharmacokinetic properties before moving into clinical trials.

The impact of fluorinated compounds on modern medicine cannot be overstated. These molecules have revolutionized drug design by improving drug efficacy and reducing side effects. The structural complexity of 2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile makes it a valuable tool for exploring new therapeutic strategies. As research continues to uncover the full potential of this compound, it is likely that we will see more derivatives entering clinical development pipelines.

In conclusion,2-(Difluoromethyl)-4-hydroxy-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806984-93-9) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its multifaceted properties make it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutics for various diseases.